Cas no 825637-08-9 (1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-)

825637-08-9 structure
Product name:1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- Chemical and Physical Properties
Names and Identifiers
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- 1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
- 1-(2,2,6,6-tetramethylcyclohexyl)hex-1-en-3-one
- DTXSID70837380
- 825637-08-9
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- Inchi: InChI=1S/C16H28O/c1-6-8-13(17)9-10-14-15(2,3)11-7-12-16(14,4)5/h9-10,14H,6-8,11-12H2,1-5H3
- InChI Key: KKGIJOFCCCBKQQ-UHFFFAOYSA-N
- SMILES: CCCC(=O)C=CC1C(CCCC1(C)C)(C)C
Computed Properties
- Exact Mass: 236.214015512g/mol
- Monoisotopic Mass: 236.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 5.1
1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- Related Literature
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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